Cas no 1363378-23-7 (tert-butyl (2S)-2-(bromomethyl)azetidine-1-carboxylate)

• Product Name: tert-butyl (2S)-2-(bromomethyl)azetidine-1-carboxylate
• CAS No: 1363378-23-7
• MF: C₉H₁₆BrNO₂
• MW: 250.132842063904
• MDL: MFCD22566238
• CID: 3163918
• PubChem ID: 72207693
• Update Time: 2025-07-18

tert-butyl (2S)-2-(bromomethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 2-(bromomethyl)azetidine-1-carboxylate
• tert-butyl (2S)-2-(bromomethyl)azetidine-1-carboxylate
• 1-Boc-(2S)-2-(bromomethyl)azetidine
• 1-Azetidinecarboxylic acid, 2-(bromomethyl)-, 1,1-dimethylethyl ester, (2S)-
• SCHEMBL19951601
• P13337
• (S)-tert-Butyl2-(bromomethyl)azetidine-1-carboxylate
• AKOS025396142
• CS-0048615
• DTXSID701141054
• AS-51708
• (S)-1-BOC-2-(BROMOMETHYL)AZETIDINE
• 1363378-23-7
• MFCD22566238
• PB35322
• NEC37823

• MDL： MFCD22566238
• Inchi： 1S/C9H16BrNO2/c1-9(2,3)13-8(12)11-5-4-7(11)6-10/h7H,4-6H2,1-3H3/t7-/m0/s1
• InChI Key： YDUBHKXBYBMWRH-ZETCQYMHSA-N
• SMILES： BrC[C@@H]1CCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 249.03644g/mol
• Monoisotopic Mass: 249.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

tert-butyl (2S)-2-(bromomethyl)azetidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-butyl (2S)-2-(bromomethyl)azetidine-1-carboxylate

Introduction to Tert-butyl (2S)-2-(Bromomethyl)Azetidine-1-Carboxylate (CAS No. 1363378-23-7)

Tert-butyl (2S)-2-(bromomethyl)azetidine-1-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1363378-23-7, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, particularly the presence of a tert-butyl group and a chiral center at the 2-position of the azetidine ring, make it a valuable building block for designing novel therapeutic agents.

The compound belongs to the class of azetidine derivatives, which are known for their diverse biological activities. Azetidine scaffolds are particularly interesting due to their ability to mimic natural amino acid structures, thereby offering potential advantages in drug design. The addition of a bromomethyl group at the 2-position enhances its reactivity, making it a versatile precursor for further functionalization. This reactivity is crucial for constructing more complex molecules, such as peptidomimetics and other pharmacophores.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The (2S)-configuration of Tert-butyl (2S)-2-(bromomethyl)azetidine-1-carboxylate makes it an attractive candidate for such applications. The tert-butyl group not only provides steric hindrance but also enhances metabolic stability, which are critical factors in drug design.

The pharmaceutical industry has been actively exploring new methodologies for the synthesis of complex molecules. Tert-butyl (2S)-2-(bromomethyl)azetidine-1-carboxylate plays a pivotal role in this context. Its synthesis involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Researchers have been leveraging advanced techniques such as asymmetric catalysis to achieve high enantioselectivity in the production of this compound.

One of the most compelling aspects of Tert-butyl (2S)-2-(bromomethyl)azetidine-1-carboxylate is its utility in drug discovery. The bromomethyl functionality allows for easy introduction of various substituents, enabling the construction of libraries of compounds for high-throughput screening. This approach has been instrumental in identifying novel leads with therapeutic potential. For instance, derivatives of this compound have shown promise in inhibiting specific enzymes that are implicated in various diseases.

The latest research in this area has demonstrated innovative strategies for incorporating this intermediate into more complex structures. For example, studies have shown that it can be used to synthesize peptidomimetics that mimic the activity of natural peptides while avoiding their limitations, such as poor bioavailability and rapid degradation. These peptidomimetics have potential applications in treating conditions ranging from infectious diseases to cancer.

Another exciting application lies in the field of immunotherapy. Researchers have been exploring how azetidine derivatives can modulate immune responses. Tert-butyl (2S)-2-(bromomethyl)azetidine-1-carboxylate has been used to develop compounds that can selectively target immune cells, offering new avenues for treating autoimmune disorders and enhancing vaccine efficacy.

The synthesis and application of Tert-butyl (2S)-2-(bromomethyl)azetidine-1-carboxylate also highlight the importance of green chemistry principles. Efforts are being made to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. These initiatives align with global efforts to promote sustainable practices in pharmaceutical manufacturing.

In conclusion, Tert-butyl (2S)-2-(bromomethyl)azetidine-1-carboxylate is a versatile and highly valuable compound in pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for designing novel therapeutic agents. The ongoing research in this area continues to uncover new possibilities for its application, underscoring its significance in advancing drug discovery and development.